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Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,7-Dimethoxy-1-
naphthaldehyde (CAS No. 51385-93-4). Intended for an audience of researchers, medicinal chemists, and professionals in drug
development, this document delves into the compound's structural characteristics, spectroscopic profile, synthesis, reactivity, and
potential applications. The naphthalene scaffold is a privileged structure in medicinal chemistry, and understanding the nuanced
properties of its derivatives is paramount for the rational design of novel therapeutics and functional materials.[1][2] This guide
synthesizes theoretical knowledge with practical insights to serve as a vital resource for laboratory applications.

Compound Identification and Structure

2,7-Dimethoxy-1-naphthaldehyde is an aromatic aldehyde featuring a naphthalene core substituted with two methoxy groups at
positions 2 and 7, and a formyl group at position 1. This substitution pattern dictates its electronic properties, reactivity, and steric
profile.

* |[UPAC Name: 2,7-dimethoxynaphthalene-1-carbaldehyde
e CAS Number: 51385-93-4

Molecular Formula: C13H1203

Molecular Weight: 216.23 g/mol

Caption: Chemical structure of 2,7-Dimethoxy-1-naphthaldehyde.

Physicochemical Properties

The physical properties of 2,7-Dimethoxy-1-naphthaldehyde are summarized below. These characteristics are essential for
determining appropriate solvents for reactions and purification, as well as for storage conditions.
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Property Value Source
Physical Form Solid

Appearance White to off-white crystalline solid [3]
Melting Point 137-139 °C (for 2,7-Dimethoxynaphthalene)

Solubility Sparingly soluble in water [3]
Storage Temp. Room Temperature [3]

Note: The melting point is for the parent compound 2,7-Dimethoxynaphthalene, as specific data for the aldehyde is not readily
available. The presence of the aldehyde group is expected to slightly alter this value.

The two methoxy groups are electron-donating, which increases the electron density of the naphthalene ring system, influencing
its reactivity in electrophilic aromatic substitution reactions. The aldehyde group is a versatile functional handle for a wide range of
chemical transformations.

Spectroscopic Analysis

Spectroscopic data is fundamental for the structural elucidation and purity assessment of a compound. While a complete,
published spectrum for 2,7-Dimethoxy-1-naphthaldehyde is not available in the searched literature, we can predict the key
spectral features based on data from closely related analogs such as 1-naphthaldehyde, 2-methoxy-1-naphthaldehyde, and 2,7-
dimethoxynaphthalene.[4][5][6][7]

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aldehydic proton, the aromatic protons, and the methoxy

protons.
. Predicted Chemical Shift (3, Lo .
Proton Assignment Multiplicity Rationale
ppm)
) Deshielded proton attached to a

Aldehyde (-CHO) 10.0 - 10.5 Singlet (s)

carbonyl carbon.
Protons on the aromatic
) naphthalene core. The exact

Aromatic (H-3, H-4, H-5, H-6, - ; ;

H-g) 7.0-85 Multiplets (m), Doublets (d) shifts are influenced by the
electronic effects of the
methoxy and aldehyde groups.

) Protons of the two distinct

Methoxy (-OCHs) 39-41 Two Singlets (s)

methoxy groups.

13C NMR Spectroscopy

The carbon NMR spectrum will provide information on all unique carbon environments within the molecule.
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Carbon Assignment Predicted Chemical Shift (3, ppm) Rationale
Characteristic shift for an aromatic
Aldehyde (C=0) 190 - 195
aldehyde carbonyl carbon.[4]
Aromatic carbons. Carbons attached to
) methoxy groups (C2, C7) will be shifted
Aromatic (C1-C8a) 105 - 160 ) ) )
downfield (~155-160 ppm), while others will
appear in the typical aromatic region.[6][8]
Typical range for methoxy carbons attached
Methoxy (-OCHs) 55-58

to an aromatic ring.[8]

Infrared (IR) Spectroscopy

The IR spectrum is crucial for identifying key functional groups.

Functional Group Expected Wavenumber (cm~?) Intensity

C=0 Stretch (Aldehyde) 1680 - 1700 Strong

C-H Stretch (Aromatic) 3000 - 3100 Medium

C-H Stretch (Aldehyde) 2720, 2820 Weak (often a doublet)
1200 - 1275 (asymmetric), 1020-1075

C-O Stretch (Methoxy) . Strong
(symmetric)

C=C Stretch (Aromatic) 1500 - 1600 Medium to Strong

Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) would likely show a prominent molecular ion peak and characteristic fragmentation

patterns.
m/z Value Proposed Fragment Rationale
216 [M]* Molecular lon
215 [M-H]* Loss of the aldehydic hydrogen.[9][10]
Loss of the formyl radical, a common
187 [M-CHOJ* i
fragmentation for aldehydes.[9][10]
Loss of a methyl radical from a methoxy
201 [M-CHs]*
group.
Subsequent fragmentation of the [M-CHO]J*
173 [M-CHO-CH2]* .
ion.
Naphthyl cation, indicating loss of all
127 [C1oH7]*

substituents.[10]
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digraph "MS Fragmentation" {

rankdir=LR;

node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#FFFFFF", fillcolor="#4285F4"];
edge [color="#202124"];

M [label="[Ci3H1203]*\nm/z = 216"];

M H [label="[M-H]*\nm/z = 215"];

M CHO [label="[M-CHO]*\nm/z = 187"1;

M CH3 [label="[M-CHs]*\nm/z = 201"];

M CHO CH2 [label="[M-CHO-CH2]*\nm/z = 173"];

-> M H [label="- He"];
-> M _CHO [label="- CHO+"];
-> M _CH3 [label="- CHs*"];
| CHO -> M_CHO CH2 [label="- CH:"];

-~ 2= ==

Caption: Plausible fragmentation pathway for 2,7-Dimethoxy-1-naphthaldehyde in EI-MS.

Synthesis and Reactivity
Synthesis

A common and effective method for the formylation of electron-rich aromatic compounds like 2,7-dimethoxynaphthalene is the
Vilsmeier-Haack reaction.[11][12] This reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphoryl chloride
(POCIs) and a substituted formamide like N,N-dimethylformamide (DMF).[13]

The electron-donating methoxy groups at the 2 and 7 positions activate the naphthalene ring, making it susceptible to electrophilic
substitution. The formylation is expected to occur at the ortho or para positions relative to the activating groups. In this case, the 1-
position is highly activated and sterically accessible, leading to the desired product.

Experimental Workflow: Vilsmeier-Haack Formylation

* Reagent Formation: N,N-Dimethylformamide (DMF) is cooled in an ice bath, and phosphoryl chloride (POCIs) is added dropwise
to form the electrophilic chloromethyleneiminium salt (Vilsmeier reagent).[13]

« Electrophilic Attack: 2,7-Dimethoxynaphthalene, dissolved in a suitable solvent, is added to the Vilsmeier reagent. The electron-
rich naphthalene ring attacks the electrophile.

« Hydrolysis: The reaction mixture is heated, then quenched with an aqueous solution (often a buffer or base) to hydrolyze the
iminium intermediate to the final aldehyde product.

« Purification: The crude product is extracted with an organic solvent and purified, typically by column chromatography or
recrystallization.
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Vilsmeier Reagent Formation Formylation Reaction
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" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the
fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced ress Hast

chemicals, empowering scientists and researchers to drive progress in Ontario, CA 91761, United States

science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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